Cas no 55130-49-9 (Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)-)

• Product Name: Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)-
• CAS No: 55130-49-9
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 384795
• PubChem ID: 40590
• Update Time: 2025-04-19

Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)-
• diethyl (2E)-2-(ethoxymethylidene)-3-oxobutanedioate
• DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE
• Butanedioic acid, (ethoxymethylene)oxo-, diethyl ester, (Z)-
• Butanedioic acid, (ethoxymethylene)oxo-, diethyl ester, (E)-
• Diethyl 2-(ethoxymethylidene)-3-oxobutanedioate
• 52942-64-0
• 55130-49-9
• Diethyl ethoxymethyleneoxalacetate
• SCHEMBL8832099
• (ethoxymethylene)oxalacetic acid, diethyl ester
• BUTANEDIOIC ACID, (ETHOXYMETHYLENE)OXO-, DIETHYL ESTER
• 55130-39-7
• Diethyl (ethoxymethylene)oxalacetate
• diethyl(ethoxymethylene)oxalacetate
• UZVPVDDPMTWWED-UHFFFAOYSA-N

• Inchi： 1S/C11H16O6/c1-4-15-7-8(10(13)16-5-2)9(12)11(14)17-6-3/h7H,4-6H2,1-3H3
• InChI Key： UZVPVDDPMTWWED-UHFFFAOYSA-N
• SMILES： O(C(C(=COCC)C(C(=O)OCC)=O)=O)CC

Computed Properties

• Exact Mass: 244.095
• Monoisotopic Mass: 244.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.141
• Boiling Point: 346.9°C at 760 mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.456
• PSA: 78.90000
• LogP: 0.60210